Cas no 1772253-57-2 (ethyl 8-(propan-2-yl)-2-azaspiro4.5decane-4-carboxylate)

• Product Name: ethyl 8-(propan-2-yl)-2-azaspiro4.5decane-4-carboxylate
• CAS No: 1772253-57-2
• MF: C₁₅H₂₇NO₂
• MW: 253.380384683609
• CID: 6537682
• PubChem ID: 114486714
• Update Time: 2025-05-24

ethyl 8-(propan-2-yl)-2-azaspiro4.5decane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 8-(propan-2-yl)-2-azaspiro4.5decane-4-carboxylate
• EN300-1455578
• ethyl 8-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylate
• 1772253-57-2

• Inchi： 1S/C15H27NO2/c1-4-18-14(17)13-9-16-10-15(13)7-5-12(6-8-15)11(2)3/h11-13,16H,4-10H2,1-3H3
• InChI Key： TXOAFRNXZCXBTC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNCC21CCC(C(C)C)CC2)=O

Computed Properties

• Exact Mass: 253.204179104g/mol
• Monoisotopic Mass: 253.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on ethyl 8-(propan-2-yl)-2-azaspiro4.5decane-4-carboxylate

Ethyl 8-(Propan-2-yl)-2-Azaspiro[4.5]decane-4-carboxylate: A Comprehensive Overview

Ethyl 8-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylate, with CAS No. 1772253-57-2, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of molecules, which are characterized by the presence of two rings sharing a single atom, in this case, the nitrogen atom at position 2 of the azaspiro structure. The compound's structure is further defined by an ethyl ester group at position 4 and an isopropyl substituent at position 8, contributing to its complex and versatile chemical properties.

The synthesis of ethyl 8-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylate involves a multi-step process that typically begins with the preparation of a suitable spirocyclic intermediate. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such complex structures with high enantioselectivity. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to assemble the spirocore, followed by selective functionalization to introduce the ester and isopropyl groups.

Ethyl 8-(propan-2-yl)-azaspiro[4.5]decane-4-carboxylate exhibits intriguing pharmacological properties, making it a promising candidate for drug discovery efforts. Studies have shown that this compound demonstrates potent activity against various enzyme targets, including histone deacetylases (HDACs) and kinase inhibitors. Its spirocyclic framework provides a rigid scaffold that enhances molecular stability and bioavailability, while the ester and isopropyl groups contribute to its lipophilicity and solubility profiles.

Recent research has also explored the potential of ethyl 8-(propan-2-yl)-azaspiro[4.5]decane-4-carboxylate as a building block for constructing larger molecular frameworks. For example, chemists have utilized this compound as a precursor for synthesizing macrocyclic compounds with applications in molecular recognition and drug delivery systems. The ability to modify its structure further underscores its versatility in synthetic chemistry.

In terms of physical properties, ethyl 8-(propan-2-yl)-azaspiro[4.5]decane-4-carboxylate is typically isolated as a crystalline solid with a melting point in the range of 100–110°C. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, making it suitable for various analytical techniques including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The development of novel synthetic routes for ethyl 8-(propan-2-yl)-azaspiro[4.5]decane-4-carboxylate has been a focal point of recent investigations. One notable approach involves the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels. This method has proven particularly effective for constructing the spirocyclic core under mild conditions.

Ethical considerations in the handling and storage of ethyl 8-(propan–2–yl)–azaspiro[4.5]decane-4-carboxylilate are essential to ensure safety in laboratory settings.